3-Chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde

• IUPAC Name: 3-chloro-4-[(2-chlorophenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C14H10Cl2O2/c15-12-4-2-1-3-11(12)9-18-14-6-5-10(8-17)7-13(14)16/h1-8H,9H2
• InChI Key: LBTVXFFLWWCYNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)C=O)Cl)Cl
• Molecular Formula: C14H10Cl2O2
• Molecular Weight: 281.1 g/mol

Description

“3-Chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde” is a chemical compound. It is part of a collection of unique chemicals provided to early discovery researchers.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For example, a compound with a similar structure, 4-[(4-chlorobenzyl)oxy]-3,4’-dichloroazobenzene, was synthesized using the Williamson etherification method. This method involves the condensation of 4-chloromethyl chlorobenzene with sodium salts of 4-(phenylazo)phenols.

Molecular Structure Analysis

The molecular structure of “3-Chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde” can be represented by the SMILES string ClC1=CC(C([H])=O)=CC(OCC)=C1OCC2=CC=CC=C2Cl. This representation provides a way to visualize the compound’s structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of “3-Chloro-4-[(2-chlorobenzyl)oxy]benzaldehyde” include its empirical formula (C16H14Cl2O3), molecular weight (325.19), and its solid form.

Scientific Research Applications

Key Building Block in Synthesis

. Schiff base ligands are often used in coordination chemistry and catalysis.

Medicinal Chemistry

. It can be used in the synthesis of various pharmaceutical compounds. The specific applications in medicinal chemistry would depend on the other compounds it is being synthesized with.

Organic Synthesis

. It can be used to synthesize a variety of organic compounds due to its unique structure and reactivity.

Chemical Research

. Its unique structure makes it a valuable compound for studying reactions and mechanisms.

Industrial Applications

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Safety and Hazards

The safety data sheet for a similar compound, Benzaldehyde, indicates that it is a combustible liquid, harmful if inhaled, and may cause skin and eye irritation. It may also damage fertility or the unborn child and is toxic to aquatic life with long-lasting effects.

Mechanism of Action

Target of Action

Similar compounds have been used as key building blocks in the synthesis of schiff base ligands , which are known to bind various biological targets.

Mode of Action

Compounds with similar structures have been involved in reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation .